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Compound of Interest

Compound Name: 3-Chloro-5-methoxybenzonitrile

Cat. No.: B1358151 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 3-Chloro-5-methoxybenzonitrile. Adherence to these procedures is critical for

ensuring personnel safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Chloro-5-methoxybenzonitrile is a chemical compound that requires careful handling due

to its potential health hazards. Based on data for structurally similar compounds, it should be

treated as harmful if swallowed and an irritant to the skin, eyes, and respiratory system.[1]

GHS Hazard Classification (Anticipated)
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation

Recommended Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against exposure. The following equipment is mandatory

when handling 3-Chloro-5-methoxybenzonitrile.
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Protection Type Specification Standard

Eye and Face Protection
Tightly fitting safety goggles or

a face shield.

Conforming to EN 166 (EU) or

NIOSH (US).[2]

Hand Protection

Chemical-resistant, impervious

gloves. Nitrile rubber is a

generally recommended

material for protection against

a variety of chemicals.[3]

Always inspect gloves for

integrity before use.

Compliant with EU Directive

89/686/EEC and the standard

EN 374.[2]

Body Protection

A lab coat or chemical-

resistant apron. For larger

quantities or risk of splashing,

chemical-resistant coveralls

are recommended.

Wear fire/flame resistant and

impervious clothing.[2]

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If exposure limits are

exceeded or irritation is

experienced, a full-face

respirator with an appropriate

organic vapor cartridge is

necessary.

NIOSH (US) or CEN (EU)

approved respirators.

Handling and Storage
Strict adherence to proper handling and storage procedures is essential to prevent accidental

exposure and maintain the chemical's integrity.

Safe Handling Procedures
Engineering Controls: All handling of 3-Chloro-5-methoxybenzonitrile should be conducted

in a well-ventilated laboratory, ideally within a certified chemical fume hood.[2]
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Personal Hygiene: Avoid contact with skin, eyes, and clothing.[2] Do not eat, drink, or smoke

in the handling area. Wash hands thoroughly after handling the compound.

Dust and Aerosol Control: Avoid the formation of dust and aerosols during handling.[2]

Storage Requirements
Storage Condition Requirement

Container Store in the original, tightly closed container.

Location Keep in a dry, cool, and well-ventilated place.

Incompatibilities Store away from strong oxidizing agents.

General Store apart from foodstuff containers.[2]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

First-Aid Measures
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Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get

medical advice if irritation develops.[1][4]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[1]

Spill Response
Minor Spills:

Evacuate unnecessary personnel.

Ensure adequate ventilation.

Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation.

Collect the spilled material in a sealed, labeled container for disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Major Spills:
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Evacuate the area immediately.

Alert emergency services and the institutional safety office.

Prevent entry into the affected area.

Disposal Plan
Proper disposal of 3-Chloro-5-methoxybenzonitrile and its contaminated waste is a critical

step in the chemical management lifecycle.

Waste Categorization
As a halogenated organic compound, all waste containing 3-Chloro-5-methoxybenzonitrile
must be segregated as halogenated organic waste.[5][6]

Disposal Methodology
Waste Type Disposal Procedure

Unused Product and Residues

Dispose of through a licensed chemical

destruction facility. Controlled incineration with

flue gas scrubbing is a suitable method.[2] Do

not discharge into sewer systems.[2]

Contaminated Labware and PPE

Place in a designated, sealed, and labeled

container for halogenated solid waste. Dispose

of through a licensed hazardous waste

management company.

Empty Containers

Triple rinse with a suitable organic solvent. The

rinsate should be collected and disposed of as

halogenated organic waste. Puncture the

container to prevent reuse and dispose of in

accordance with local regulations.[2]

Workflow and Logical Relationships
The following diagrams illustrate the key workflows for handling and responding to

emergencies involving 3-Chloro-5-methoxybenzonitrile.
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Safe Handling Workflow for 3-Chloro-5-methoxybenzonitrile

Preparation

Handling

Post-Handling

Conduct Risk Assessment

Review Safety Data Sheet

Don Appropriate PPE

Work in a Fume Hood

Weigh and Transfer Chemical

Perform Experiment

Decontaminate Work Area

Segregate Waste

Doff and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page
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Caption: A flowchart outlining the procedural steps for the safe handling of 3-Chloro-5-
methoxybenzonitrile.

Emergency Response for 3-Chloro-5-methoxybenzonitrile Exposure

Exposure Event

Immediate Actions

Medical Attention

Exposure Occurs

Skin Contact:
Flush with water for 15 min

Eye Contact:
Flush with water for 15 min

Inhalation:
Move to fresh air

Ingestion:
Rinse mouth, Do NOT induce vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: A diagram illustrating the immediate actions to be taken in case of accidental

exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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